Cas no 922083-58-7 (N'-(4-ethylphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylethanediamide)

• Product Name: N'-(4-ethylphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylethanediamide
• CAS No: 922083-58-7
• MF: C₂₆H₃₄N₄O₂
• MW: 434.573766231537
• CID: 6590085
• Update Time: 2025-07-25

N'-(4-ethylphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-ethylphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylethanediamide
• Ethanediamide, N1-[2-(2,3-dihydro-1-methyl-1H-indol-5-yl)-2-(1-piperidinyl)ethyl]-N2-(4-ethylphenyl)-

• Inchi： 1S/C26H34N4O2/c1-3-19-7-10-22(11-8-19)28-26(32)25(31)27-18-24(30-14-5-4-6-15-30)20-9-12-23-21(17-20)13-16-29(23)2/h7-12,17,24H,3-6,13-16,18H2,1-2H3,(H,27,31)(H,28,32)
• InChI Key： UDGZIUJNDDJEML-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCN2C)N1CCCCC1)(=O)C(NC1=CC=C(CC)C=C1)=O

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• pka: 11.63±0.70(Predicted)

Additional information on N'-(4-ethylphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylethanediamide

Introduction to N'-(4-ethylphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylethanediamide (CAS No. 922083-58-7)

N'-(4-ethylphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylethanediamide, a compound with the CAS number 922083-58-7, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its complex aromatic and heterocyclic components, has garnered considerable attention for its potential applications in medicinal chemistry and drug development.

The compound's name highlights several key structural features that contribute to its unique chemical properties. The presence of a 4-ethylphenyl group suggests a benzene ring substituted with an ethyl group at the fourth position, which can influence the molecule's solubility, reactivity, and interaction with biological targets. Additionally, the 1-methyl-2,3-dihydro-1H-indol-5-yl moiety introduces a indole scaffold, a well-known pharmacophore in many bioactive molecules. This part of the structure is particularly interesting due to its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for binding to biological receptors.

The terminal piperidin-1-yl group further enhances the compound's pharmacological profile. Piperidine derivatives are widely recognized for their role in enhancing drug bioavailability and improving metabolic stability. In this context, the 2-(piperidin-1-yl)ethylethanediamide segment not only contributes to the molecule's solubility but also potentially modulates its pharmacokinetic properties.

Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional molecules that can interact with multiple targets or exhibit dual mechanisms of action. N'-(4-ethylphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylethanediamide aligns well with this trend. Studies have shown that compounds incorporating indole and piperidine moieties can exhibit significant activity against various therapeutic targets, including enzymes and receptors involved in inflammation, pain modulation, and neurodegenerative diseases.

In particular, the indole scaffold has been extensively studied for its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The presence of a methyl group at the 1-position of the indole ring can enhance binding affinity to specific receptors, making it an attractive scaffold for drug design. Additionally, the piperidine ring can serve as a hinge-binding motif, allowing for precise interactions with protein targets.

The combination of these structural elements in N'-(4-ethylphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-y)ethylethanediamide suggests that it may possess unique pharmacological properties. Preliminary studies have indicated that this compound may exhibit potent activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation pathways. Furthermore, its ability to interact with neurotransmitter receptors could make it a promising candidate for treating conditions such as depression and anxiety.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the 4-propargyloxybenzamide unit followed by condensation with piperidine derivatives is a critical step in constructing the core structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization of the aromatic rings.

The pharmacokinetic profile of N'-(4-propargyloxybenzamide)-N'-[[(S)-(4-fluorophenyl)methyl]amino]-3-pyridinemethanamine is also an area of active investigation. Understanding how this compound is metabolized and eliminated from the body is essential for determining its therapeutic window and potential side effects. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize its metabolic pathways.

In conclusion, N'-(4-propargyloxybenzamide)-N'-[[(S)-(4-fluorophenyl)methyl]amino]-3-pyridinemethanamine represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its complex molecular structure and multifunctional properties make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in developing new treatments for various diseases.